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Compound of Interest

Compound Name: Guaiacol-13C6

Cat. No.: B590117 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential safety and logistical information for the disposal of

Guaiacol-13C6, a stable isotope-labeled compound. While the isotopic labeling with ¹³C does

not significantly alter the chemical's hazardous properties, it is crucial to handle it with the same

precautions as its unlabeled counterpart, Guaiacol.

Immediate Safety and Hazard Information
Guaiacol-13C6 is classified as a hazardous substance. It is harmful if swallowed, causes skin

irritation, and can lead to serious eye irritation.[1][2][3][4] Additionally, it is recognized as being

harmful to aquatic life.[1][2][3][5] The substance is a combustible liquid and should be kept

away from heat and open flames.[1]

First-Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse the mouth.[1][6]

In Case of Skin Contact: Wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical advice.[2][4][6] Contaminated clothing should be removed and

washed before reuse.[1][3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. If present and easy

to do, remove contact lenses. Continue rinsing and seek medical attention if irritation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b590117?utm_src=pdf-interest
https://www.benchchem.com/product/b590117?utm_src=pdf-body
https://www.benchchem.com/product/b590117?utm_src=pdf-body
https://www.vigon.com/product/guaiacol-98/?doc=MSDS/502649_vigon_sds_us_english.pdf&namee=Guaiacol98SDS
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.pccarx.com/Documents/msds_pdf/30-1209.pdf?d=638993201589821230
https://www.vigon.com/product/guaiacol-98/?doc=MSDS/502649_vigon_sds_us_english.pdf&namee=Guaiacol98SDS
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://isotope.com/guaiacol-ring-13c6-clm-810-group
https://www.vigon.com/product/guaiacol-98/?doc=MSDS/502649_vigon_sds_us_english.pdf&namee=Guaiacol98SDS
https://www.vigon.com/product/guaiacol-98/?doc=MSDS/502649_vigon_sds_us_english.pdf&namee=Guaiacol98SDS
https://www.fishersci.com/store/msds?partNumber=AC120192500&productDescription=GUAIACOL%2C+99%2B%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Guaiacol.pdf
https://www.pccarx.com/Documents/msds_pdf/30-1209.pdf?d=638993201589821230
https://www.fishersci.com/store/msds?partNumber=AC120192500&productDescription=GUAIACOL%2C+99%2B%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.vigon.com/product/guaiacol-98/?doc=MSDS/502649_vigon_sds_us_english.pdf&namee=Guaiacol98SDS
https://www.edvotek.com/site/pdf/Guaiacol%20Solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


persists.[1][2][6]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. If the individual feels unwell, call a poison center or doctor.[6]

Quantitative Hazard Data
For a clear comparison of the toxicological and physical hazards of Guaiacol, the following data

has been compiled from various safety data sheets.

Hazard Parameter Value Species Reference

Acute Toxicity

LD50 Oral 520 mg/kg Rat [4]

621 mg/kg Mouse [4]

LD50 Dermal 4600 mg/kg Rabbit [4]

LC50 Inhalation
10705.6 ppm (4

hours)
Mouse [4]

Ecotoxicity

EC50 1800 mg/L (48 hours) Microtox [6]

EC50 25.9 mg/L (48 hours)
Daphnia magna

(Water Flea)
[6]

Physical Properties

Flash Point 82 °C / 179.6 °F [6]

Boiling Point 205 °C / 401 °F [6]

Melting Point
27 - 29 °C / 80.6 -

84.2 °F
[6]

Step-by-Step Disposal Protocol
The disposal of Guaiacol-13C6 must be handled as hazardous waste in compliance with all

local, regional, and national regulations.[1]
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1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure you are wearing appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[1][2][4]

2. Waste Collection:

Collect waste Guaiacol-13C6 and any contaminated materials (e.g., absorbent pads, pipette

tips) in a designated, properly labeled, and sealed hazardous waste container.[2][7]

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

3. Spill Management:

In the event of a spill, prevent it from entering drains or waterways.[1][8]

Absorb the spill with an inert, non-combustible material such as dry clay, sand, or vermiculite.

[1]

Collect the absorbed material and place it into a sealed container for disposal as hazardous

waste.[1][2]

Ventilate the area of the spill.[8]

4. Final Disposal:

Arrange for the disposal of the hazardous waste container through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

company.[7]

One approved disposal method is to dissolve or mix the material with a combustible solvent

and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[7]

Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of Guaiacol-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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